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Get Quote

Comparative Risk of SJS/TEN Among NSAIDs

The table below summarizes key quantitative findings from pharmacovigilance studies on the association

between various NSAIDs and SJS/Toxic Epidermal Necrolysis (TEN).

Drug Name Class

Reporting Rate
(Cases per
Million Person-
Years)

Percentage of
Total SJS/TEN
Reports

Key Comparative
Findings

Valdecoxib [1] [2] Selective COX-2

(Coxib) /
Sulfonamide

49 (in first 2

years)

10.71% (of its

total AE reports)

Highest risk; rate ~8x

celecoxib & ~25x
background [1]

Celecoxib [1] [3] Selective COX-2
(Coxib) /

Sulfonamide

6 (in first 2
years)

Information
missing

Lower SJS association
vs. other NSAIDs in

FAERS analysis [3] [4]

Rofecoxib [1] Selective COX-2

(Coxib) / Non-
Sulfonamide

3 (in first 2

years)

Information

missing

Information missing
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Drug Name Class

Reporting Rate
(Cases per
Million Person-
Years)

Percentage of
Total SJS/TEN
Reports

Key Comparative
Findings

Ibuprofen [3] [4] Non-selective /

Propionic Acid

Information

missing

4.13% (of its

total AE reports)
[2]

Strongest statistical

signal (highest ROR)
but lower fatality rate

(6.87%) [3] [4]

Diclofenac [3] [4] Non-selective /

Acetic Acid

Information

missing

Information

missing

Highest fatality rate

(25.00%) among the 5
profiled NSAIDs [3] [4]

Acetaminophen
[3] [2]

Non-selective /
Aniline

Information
missing

4.97% (of its
total AE reports)

[2]

Information missing

Background
Incidence [1]

N/A ~1.9 N/A Baseline population

incidence for reference

Key Clinical and Mechanistic Insights

Distinct Reaction Pattern for Valdecoxib: A registry study in Germany concluded that the severe

skin reactions induced by valdecoxib are clinically and histopathologically distinct from classical
SJS/TEN. The reactions were characterized by extensive erythematous, target-like skin
eruptions, facial edema, and dyspnea, suggesting a different disease entity [5].
The Sulfonamide Link: Research indicates that the chemical structure may significantly influence

risk. The sulfonamide group in valdecoxib and celecoxib is thought to be a key reason for their
higher reporting rates of SJS/TEN compared to non-sulfonamide COX-2 inhibitors like rofecoxib [1].

Outcome Variations: While some NSAIDs like ibuprofen may trigger more reported SJS events,
others carry a higher risk of death. Diclofenac-associated SJS cases were linked to the highest
fatality rate (25%), whereas ibuprofen-associated cases had a much lower fatality rate (6.87%)
despite a high number of reports [3] [4].
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Pharmacovigilance Methodology for SJS/TEN Signal
Detection

The data in the comparison table primarily comes from retrospective analyses of the FDA Adverse Event

Reporting System (FAERS). The following workflow outlines the standard process for identifying drug-

adverse event signals.

Statistical Algorithms

FAERS Data Extraction

Data Cleaning & Preparation

Case Identification
(MedDRA Preferred Terms)

Statistical Data Mining

Signal Detection Criteria ROR (Reporting Odds Ratio) PRR (Proportional Reporting Ratio) BCPNN (Information Component) MGPS (EBGM)

Positive Signal Identified

Click to download full resolution via product page

Core Methodological Steps:

Data Source: Analyses use the FDA Adverse Event Reporting System (FAERS), a publicly

available spontaneous reporting database containing millions of records from healthcare
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professionals and consumers [3].

Case Identification: SJS/TEN cases are identified using specific MedDRA (Medical Dictionary for
Regulatory Activities) Preferred Terms, such as "Stevens-Johnson syndrome" and "Toxic

epidermal necrolysis" [3].
Statistical Data Mining: Researchers apply multiple disproportionality analysis algorithms to quantify

the strength of the association between a drug and SJS/TEN [3] [4]. Meeting the threshold for any
one of these algorithms is considered a positive signal.

Conclusion for Professionals

In summary, for researchers and drug development professionals, the key takeaways are:

Valdecoxib presents a uniquely high risk for SJS/TEN among NSAIDs, a concern significant
enough to contribute to its market withdrawal.

The sulfonamide structure appears to be a critical risk factor, warranting careful scrutiny during the
development of new drugs containing this moiety.

Not all SJS risks are equal; the clinical presentation (as with valdecoxib's distinct pattern) and
patient outcomes (like diclofenac's high fatality) can vary considerably between drugs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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